Cas no 18439-24-2 (Coenzyme A Trilithium Salt)
Coenzyme a trilithium is a ubiquitous essential cofactor, which is an acyl carrier and carbonyl activator of citric acid cycle and fatty acid metabolism Coenzyme A plays a central role in the metabolism of carboxylic acids, including short - and long-chain fatty acids
Coenzyme A Trilithium Salt structure
Coenzyme A Trilithium Salt
Coenzyme A Trilithium Salt Properties
Names and Identifiers
-
- Coenzyme A, lithiumsalt (1:3)
- Coenzyme A (lithium salt)
- COENZYME A LITHIUM FROM YEAST
- Coenzyme A Trilithium Salt
- COENZYME A (LI SALT)
- CoA Li3
- COA, LI2
- Einecs 242-317-9
- Coenzymelithiumsalt
- COA TRILITHIUM SALT
- TrilithiuM CoenzyMe A
- COENZYME A, DILITHIUM
- COENZYME A, TRILITHIUM
- COENZYME A LITHIUM SALT
- Trilithium coenzyme A
- CoA trilithium salt
- Coenzyme A, trilithium salt (8CI,9CI)
- Coenzyme A, lithium salt (1:3)
- Coenzyme A trilithium salt
- Coenzyme A, trilithium salt
- C21-H36-N7-O16-P3-S.3Li
- C21H36N7O16P3S.3Li
- Coenzyme A trilithium salt, >=93%
- Coenzyme A, Trilithium Salt - CAS 18439-24-2
- AT22839
- trilithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]oxolan-3-yl] hydrogen phosphate
- 18439-24-2
- COA LI3
- Coenzyme A (Li salt)
- MFCD00075848
- Coenzyme A, Trilithium salt, Hydrate
- +Expand
-
- MFCD00075848
- QSCBPHBAFBVXRK-HJKJOZROSA-K
- InChI=1S/C21H36N7O16P3S.3Li/c1-21(2,16(31)19(32)24-4-3-12(29)23-5-6-48)8-41-47(38,39)44-46(36,37)40-7-11-15(43-45(33,34)35)14(30)20(42-11)28-10-27-13-17(22)25-9-26-18(13)28;;;/h9-11,14-16,20,30-31,48H,3-8H2,1-2H3,(H,23,29)(H,24,32)(H,36,37)(H,38,39)(H2,22,25,26)(H2,33,34,35);;;/q;3*+1/p-3/t11-,14-,15-,16?,20-;;;/m1.../s1
- CC(C)(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3=C(N)N=CN=C32)O1)O)OP(=O)(O)[O-])C(C(=NCCC(=NCCS)[O-])[O-])O.[Li+].[Li+].[Li+]
Computed Properties
- 785.14000
- 6
- 23
- 18
- 785.14
- 51
- 1250
- 0
- 5
- 0
- 0
- 0
- 4
- 12
- 0
- 355
Experimental Properties
- 1.01230
- 423.28000
- Soluble in water.
- °Cat760mmHg
- Not available
- No data available
- °C
- Uncertain
- Uncertain
- Hygroscopic
Coenzyme A Trilithium Salt Price
Coenzyme A Trilithium Salt Suppliers
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier
(CAS:18439-24-2)
MO HANG QI
17002132182
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:18439-24-2)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:18439-24-2)
A LA DING
anhua.mao@aladdin-e.com
Coenzyme A Trilithium Salt Related Literature
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Je-Ruei Wen,Ming-Han Liu CrystEngComm, 2015,17, 1959-1967
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Haimeng Wen,Yang Zhou,Yu Zhou,Jun Wang Catal. Sci. Technol., 2019,9, 5725-5735
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P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
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Yasuharu Yoshimi,Tatsuya Itou,Minoru Hatanaka Chem. Commun., 2007, 5244-5246
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5. Back cover
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Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
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F. Aparicio,M. J. Mayoral,C. Montoro-García Chem. Commun., 2019,55, 7277-7299
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Pablo Lozano Sanchez,Joanne M. Elliott Analyst, 2005,130, 715-720
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Wenliang Wang,Weijia Yang,Haiyan Wang J. Mater. Chem. C, 2014,2, 9342-9358
18439-24-2 (Coenzyme A Trilithium Salt) Related Products
- 102029-73-2(Acetyl CoA)
- 85-61-0(Coenzyme A)
- 188824-37-5(Coenzyme A,S-(9Z)-9-octadecenoate, monolithium salt (9CI))
- 108347-97-3(Coenzyme A, S-(hydrogenbutanedioate), sodium salt (9CI))
- 1264-52-4(Coenzyme A, S-octanoate)
- 1763-10-6(Coenzyme A,S-hexadecanoate)
- 1716-06-9(Coenzyme A,S-(9Z)-9-octadecenoate)
- 187100-75-0(Coenzyme A,S-tetradecanoate, lithium salt (9CI))
Recommended suppliers
Amadis Chemical Company Limited
(CAS:18439-24-2)Coenzyme A Trilithium Salt
99%/99%
100mg/250mg
217.0/372.0